Cas no 90878-20-9 (Benzaldehyde, 2-amino-,O-methyloxime)

• Product Name: Benzaldehyde, 2-amino-,O-methyloxime
• CAS No: 90878-20-9
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 798912
• PubChem ID: 13163169
• Update Time: 2025-04-19

Benzaldehyde, 2-amino-,O-methyloxime Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-amino-,O-methyloxime
• Benzaldehyde, 2-amino-, O-methyloxime (9CI)
• 2-AminobenzaldehydeO-methyloxime
• 2-Aminobenzaldehyde O-methyl oxime
• 2-[(E)-(METHOXYIMINO)METHYL]ANILINE
• SCHEMBL6734487
• (E)-2-Aminobenzaldehyde O-methyl oxime
• 90878-20-9
• MFCD18824347
• 2-[(E)-methoxyiminomethyl]aniline
• 305811-22-7
• BENZALDEHYDE, 2-AMINO-, O-METHYLOXIME, [C(E)]- (9CI)

• Inchi： 1S/C8H10N2O/c1-11-10-6-7-4-2-3-5-8(7)9/h2-6H,9H2,1H3/b10-6+
• InChI Key： PCCFZEKGUORCII-UXBLZVDNSA-N
• SMILES： O(C)/N=C/C1C=CC=CC=1N

Computed Properties

• Exact Mass: 150.079
• Monoisotopic Mass: 150.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6A^2
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines